Cas no 1823987-80-9 (2-(2,4,6-Trichlorophenyl)propanenitrile)

• Product Name: 2-(2,4,6-Trichlorophenyl)propanenitrile
• CAS No: 1823987-80-9
• MF: C₉H₆Cl₃N
• MW: 234.509639263153
• MDL: MFCD28021906
• CID: 5564462
• PubChem ID: 130134958
• Update Time: 2025-06-27

2-(2,4,6-Trichlorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trichlorophenyl)propanenitrile
• 1823987-80-9
• EN300-1982358
• 2-(2,4,6-Trichlorophenyl)propanenitrile

• MDL： MFCD28021906
• Inchi： 1S/C9H6Cl3N/c1-5(4-13)9-7(11)2-6(10)3-8(9)12/h2-3,5H,1H3
• InChI Key： GFIYPWIMNMFBOK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(C#N)C)Cl)Cl

Computed Properties

• Exact Mass: 232.956582g/mol
• Monoisotopic Mass: 232.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2,4,6-Trichlorophenyl)propanenitrile

Introduction to 2-(2,4,6-Trichlorophenyl)Propanenitrile (CAS No. 1823987-80-9)

2-(2,4,6-Trichlorophenyl)Propanenitrile, identified by the CAS number 1823987-80-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trichlorophenyl group with a nitrile functional group. The trichlorophenyl group contributes to the compound's stability and reactivity, while the nitrile group offers opportunities for further chemical modifications and functionalization.

The synthesis of 2-(2,4,6-Trichlorophenyl)Propanenitrile typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of the compound during the synthesis process.

In terms of physical properties, 2-(2,4,6-Trichlorophenyl)Propanenitrile exhibits a high melting point and moderate solubility in common organic solvents. These properties make it suitable for applications in high-performance materials and advanced chemical intermediates. The compound's stability under thermal and oxidative conditions has also been a focus of recent studies, with findings suggesting its potential use in extreme environmental conditions.

The application of 2-(2,4,6-Trichlorophenyl)Propanenitrile spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. In materials science, it is utilized as a precursor for the development of advanced polymers and composites. Additionally, its role in agrochemicals has been explored, particularly in the creation of targeted pest control agents.

Recent research has delved into the environmental impact of 2-(2,4,6-Trichlorophenyl)Propanenitrile. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that while the compound is stable under normal conditions, it can undergo specific transformations under certain environmental stimuli.

In conclusion, 2-(2,4,6-Trichlorophenyl)Propanenitrile (CAS No. 1823987-80-9) stands as a pivotal compound in modern chemistry due to its unique structure and diverse applications. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in both academic and industrial settings.